Methyl 1-[4-cyano-5-(methylamino)-3-isothiazolyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[4-cyano-5-(methylamino)-1,2-thiazol-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C12H16N4O2S/c1-14-11-9(7-13)10(15-19-11)16-5-3-8(4-6-16)12(17)18-2/h8,14H,3-6H2,1-2H3
• InChI Key: FIKDDHFFVMRVQA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=NS1)N2CCC(CC2)C(=O)OC)C#N
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol
• CAS No.: 338422-53-0

Description

Methyl 1-[4-cyano-5-(methylamino)-3-isothiazolyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C12H16N4O2S and its molecular weight is 280.35. The purity is usually 95%.
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Scientific Research Applications

Metabolite Analysis

• Analysis in Rat Plasma and Tissues: A study analyzed the metabolites of a compound structurally similar to Methyl 1-[4-cyano-5-(methylamino)-3-isothiazolyl]-4-piperidinecarboxylate in rat plasma and tissues. This type of analysis is crucial for understanding the metabolism and distribution of such compounds in biological systems (Jiang et al., 2007).

Drug Development

• Development of Inhibitors for Soluble Epoxide Hydrolase: Research has focused on developing inhibitors of soluble epoxide hydrolase, a critical enzyme, using compounds related to this compound. This illustrates its potential application in therapeutic contexts (Thalji et al., 2013).

Central Nervous System Agents

• Synthesis as Potential CNS Agents: Compounds in the same family have been synthesized and evaluated for their potential as central nervous system agents. This indicates a possible application of this compound in treating CNS disorders (Bauer et al., 1976).

Cardiovascular Research

• Study in Cardiovascular Activity: Research into compounds with similar structural features has included investigations into their cardiovascular activity, suggesting potential applications of this compound in this field (Krauze et al., 2004).

Antiviral and Antimicrobial Activities

• Evaluation of Antiviral and Antimicrobial Activities: New derivatives of piperazine, structurally similar to the compound of interest, have been synthesized and evaluated for their antiviral and antimicrobial activities. This suggests possible applications in combating infectious diseases (Reddy et al., 2013).

Imaging in Neuroinflammation

• PET Imaging of Microglia: A study used a PET radiotracer with structural similarity for imaging microglia in neuroinflammation. This implies potential use of this compound in diagnostic imaging of neuroinflammatory conditions (Horti et al., 2019).

Thrombin Inhibition

• Thrombin Inhibition for Coagulation Disorders: Certain stereoisomers of a related compound showed significant inhibition of thrombin, an enzyme involved in blood clotting. This suggests the potential use of this compound in treating coagulation disorders (Okamoto et al., 1981).